3-Cyclopentyloxy-4-methoxyiodobenzene

• CAS No.: 651023-32-4
• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: 2-cyclopentyloxy-4-iodo-1-methoxybenzene
• InChI: InChI=1S/C12H15IO2/c1-14-11-7-6-9(13)8-12(11)15-10-4-2-3-5-10/h6-8,10H,2-5H2,1H3
• InChI Key: PKKPMWYQSGLAPB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)I)OC2CCCC2

Description

3-Cyclopentyloxy-4-methoxyiodobenzene is an iodinated aromatic compound featuring a cyclopentyloxy group at the 3-position and a methoxy group at the 4-position of the benzene ring. Its molecular formula is C₁₂H₁₅IO₂, with a molecular weight of 318.16 g/mol.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Physical Properties

4-Iodoanisole (4-Methoxyiodobenzene)

• Molecular Formula : C₇H₇IO
• Molecular Weight : 234.04 g/mol
• Melting Point : 48–51°C; Boiling Point : 237°C at 726 mmHg .
• Key Differences : The absence of a cyclopentyloxy group reduces steric bulk and molecular weight compared to 3-cyclopentyloxy-4-methoxyiodobenzene. The methoxy group at the 4-position activates the benzene ring toward electrophilic substitution, while iodine acts as a leaving group.

1-[(4-Chlorophenyl)methoxy]-3-iodobenzene

• Molecular Formula : C₁₃H₁₀ClIO
• Molecular Weight : 344.58 g/mol .
• Key Differences : The 4-chlorophenylmethoxy group introduces electronegativity and polarity, contrasting with the lipophilic cyclopentyloxy group in the target compound. This impacts solubility and reactivity in polar solvents.

4-(Benzyloxy)-3-phenethoxyphenol (C3)

• Molecular Formula: Not explicitly stated, but inferred to include benzyloxy and phenethoxy groups.
• Synthesis: Involves oxidation with meta-chloroperoxybenzoic acid (mCPBA) and deprotection with KOH, yielding a phenol derivative .

Electronic and Steric Comparisons

Compound	Substituents	Electronic Effects	Steric Effects
3-Cyclopentyloxy-4-methoxyiodobenzene	3-OC₅H₉, 4-OCH₃, I	Methoxy activates ring; iodine deactivates	High steric bulk from cyclopentyl
4-Iodoanisole	4-OCH₃, I	Methoxy strongly activates ring	Minimal steric hindrance
1-[(4-Chlorophenyl)methoxy]-3-iodobenzene	3-OCH₂C₆H₄Cl, I	Chlorine withdraws electrons; methoxy donates	Moderate bulk from chlorophenyl

• Theoretical Insights : Computational studies on similar triazolone derivatives (e.g., B3LYP/6-31G(d,p) methods) suggest that alkoxy groups alter Mulliken charges and HOMO-LUMO gaps, which could predict reactivity trends in iodobenzene analogs .